3'-Bromo-3-methanesulfonyl-biphenyl

• CAS No.: 904086-04-0
• Molecular Formula: C13H11BrO2S
• Molecular Weight: 311.20 g/mol
• IUPAC Name: 1-(3-bromophenyl)-3-methylsulfonylbenzene
• InChI: InChI=1S/C13H11BrO2S/c1-17(15,16)13-7-3-5-11(9-13)10-4-2-6-12(14)8-10/h2-9H,1H3
• InChI Key: IWFPIYKHEICMSI-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)C1=CC=CC(=C1)C2=CC(=CC=C2)Br

Description

3’-Bromo-3-methanesulfonyl-biphenyl is an organic compound with the molecular formula C13H11BrO2S It is a biphenyl derivative where one of the phenyl rings is substituted with a bromine atom and a methanesulfonyl group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3’-Bromo-3-methanesulfonyl-biphenyl typically involves the bromination of biphenyl followed by the introduction of the methanesulfonyl group. One common method is:

Bromination: Biphenyl is reacted with bromine in the presence of a catalyst such as iron or aluminum bromide to introduce the bromine atom at the desired position.

Methanesulfonylation: The brominated biphenyl is then treated with methanesulfonyl chloride in the presence of a base such as pyridine or triethylamine to introduce the methanesulfonyl group.

Industrial Production Methods

Industrial production of 3’-Bromo-3-methanesulfonyl-biphenyl follows similar synthetic routes but on a larger scale. The reaction conditions are optimized for higher yields and purity,